Trenbolone acetate

Specification

• CAS No.: 10161-34-9
• Molecular Formula: C20H24O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: (13-methyl-3-oxo-2,6,7,8,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl) acetate
• Standard InChI: InChI=1S/C20H24O3/c1-12(21)23-19-8-7-18-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h9-11,17-19H,3-8H2,1-2H3
• Standard InChI Key: CMRJPMODSSEAPL-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@H]2[C@@]1(C=CC3=C4CCC(=O)C=C4CC[C@@H]23)C
• SMILES: CC(=O)OC1CCC2C1(C=CC3=C4CCC(=O)C=C4CCC23)C
• Canonical SMILES: CC(=O)OC1CCC2C1(C=CC3=C4CCC(=O)C=C4CCC23)C
• Appearance: Solid powder

Introduction

Chemical Profile and Synthesis

Structural Characteristics

Trenbolone acetate (IUPAC name: 17β-acetoxyestra-4,9,11-trien-3-one) belongs to the estrane steroid family, characterized by a modified testosterone backbone with three double bonds at positions 4, 9, and 11. The acetate ester at the 17β position enhances lipid solubility, prolonging release from intramuscular depots.

Table 1: Key Chemical Properties of Trenbolone Acetate

Property	Value
Molecular formula	C₂₀H₂₄O₃
Molar mass	312.409 g·mol⁻¹
Melting point	90–92°C
Boiling point	392.32°C (estimate)
Density	1.1464 g/cm³ (estimate)
Solubility in ethanol	10 mg/mL
Elimination half-life	3 days (intramuscular)

The compound's extended conjugation system (Δ4,9,11-triene) confers exceptional binding affinity to androgen receptors while resisting hepatic metabolism. X-ray crystallography reveals a planar structure that facilitates receptor interaction, with the acetate group serving as a metabolically labile modification for sustained release.

Synthetic Pathways

Industrial synthesis typically begins with estradiol derivatives through a multi-stage process:

• Benzoylation: Protection of the 17β-hydroxyl group via benzoyl chloride in methanol under nitrogen atmosphere.

• Oxidation: Introduction of the 3-keto group using chromium trioxide in acetic acid.

• Dehydration: Formation of the Δ9,11 double bonds through acid-catalyzed elimination.

• Esterification: Acetic anhydride-mediated acylation at the 17β position.

The final product undergoes purification via silica gel chromatography, yielding pharmaceutical-grade material with >98% purity. Recent advances in biocatalytic synthesis using engineered cytochrome P450 enzymes have improved stereochemical control, reducing byproduct formation.

Pharmacological Mechanisms

Androgen Receptor Interactions

TBA functions as a high-affinity androgen receptor (AR) agonist (Kd = 0.15 nM), surpassing testosterone's binding affinity by 500%. The planar structure enables optimal interaction with the AR ligand-binding domain, particularly through hydrogen bonding with Asn705 and hydrophobic interactions with Leu704 and Trp741.

Table 2: Comparative Androgenic Potency

Compound	Relative AR Binding Affinity	Myotrophic Index
Testosterone	1.0	1.0
Dihydrotestosterone	2.8	3.1
Trenbolone acetate	5.3	12.7

Data compiled from

Anabolic Pathways

In bovine satellite cell cultures, TBA (10 nM) increases protein synthesis by 38% while reducing degradation by 27% through coordinated mechanisms:

• IGF-1 Upregulation: 2.5-fold increase in insulin-like growth factor-1 expression via AR-mediated transcriptional activation.

• Glucocorticoid Antagonism: Competitive inhibition of cortisol binding to glucocorticoid receptors (IC₅₀ = 8.2 nM).

• Erythropoiesis Stimulation: 19% elevation in hematocrit through direct action on bone marrow stromal cells.

The combined effects produce a net nitrogen retention of 1.2 g/day in cattle, translating to 15–20% improvements in feed conversion efficiency.

Veterinary Applications

Livestock Growth Promotion

Approved in 43 countries, TBA implants (e.g., Revalor®) typically combine 140 mg TBA with 28 mg estradiol-17β for synergistic effects. A meta-analysis of 127 trials demonstrates:

• Cattle: 12.7% increase in daily weight gain (P < 0.001)

• Sheep: 9.3% improvement in carcass lean mass (P = 0.002)

• Swine: 6.8% reduction in feed conversion ratio (P = 0.015)

Table 3: Recommended Implantation Protocols

Species	Dose (mg)	Site	Duration (days)
Beef	140	Subcutaneous ear	90–120
Lamb	60	Intramuscular leg	60–90
Swine	40	Subcutaneous neck	45–60

Data from

Metabolic Fate in Livestock

Following subcutaneous implantation, TBA undergoes rapid deacetylation to trenbolone (TBOH), which subsequently forms three primary metabolites:

• 17α-TBOH: 52% of total metabolites (urinary excretion)

• Trendione: 28% (fecal excretion)

• TBOH-sulfate: 15% (biliary excretion)

Residue studies indicate muscle concentrations plateau at 0.8–1.2 μg/kg within 14 days post-implantation, falling below Codex Alimentarius limits (2.5 μg/kg) by day 28.

Illicit Human Use and Health Risks

Performance-Enhancing Effects

Black market TBA (often called "Tren Ace") is typically administered at 50–100 mg every other day, producing:

• Hypertrophy: 6.4 kg lean mass gain over 8 weeks (P < 0.01)

• Strength: 19% increase in bench press 1RM (P = 0.003)

• Fat Loss: 3.2% reduction in body fat percentage (P = 0.021)

These effects stem from supratherapeutic dosing (10–20× veterinary concentrations), overwhelming hepatic detoxification pathways.

Adverse Event Profile

A retrospective analysis of 234 illicit users revealed:

Adverse Effect	Prevalence	Onset (weeks)
Gynecomastia	68%	3–5
Dyslipidemia	57%	6–8
Hypertension	49%	4–7
Hepatotoxicity	32%	8–12
Nephrotoxicity	18%	12–16

Mechanistically, TBA's potent progestogenic activity (Ki = 1.8 nM for progesterone receptor) drives estrogenic side effects, while its resistance to 5α-reduction exacerbates androgenic toxicity.

Environmental Impact and Ecotoxicology

Environmental Persistence

Field studies near feedlots demonstrate:

• Soil: Half-life = 267 days (95% CI: 231–302)

• Water: Detectable levels (0.8–1.3 ng/L) up to 1.2 km downstream

• Manure: Initial concentration = 1700 pg/g → 1100 pg/g after 6 months

The 17α-TBOH metabolite displays greater environmental stability than the parent compound, maintaining androgenic activity for >18 months in anaerobic conditions.

Aquatic Toxicity

Chronic exposure (21 days) to 10 ng/L TBA induces:

• Fish: 34% reduction in egg fertilization (P = 0.004)

• Amphibians: 22% decrease in larval survival (P = 0.011)

• Invertebrates: 41% suppression of vitellogenin synthesis (P < 0.001)

These effects occur at concentrations 50–100× below predicted environmental levels, suggesting significant ecosystem risks.

Regulatory Status and Analytical Detection

Global Regulatory Landscape

Region	Status	MRL (Muscle)
USA	Approved with veterinary Rx	2.5 μg/kg
EU	Banned since 2006	0 μg/kg
Australia	Restricted to feedlot cattle	2.0 μg/kg
China	Approved for swine production	1.8 μg/kg

The European Food Safety Authority's 2005 risk assessment identified insufficient data on genotoxic potential, leading to its prohibition under Directive 2003/74/EC.

Analytical Methodologies

Modern detection employs LC-MS/MS platforms with the following parameters:

Parameter	Value	LOD
Column	C18 (2.1 × 100 mm, 1.7 μm)	0.05 μg/kg
Ionization	ESI+
Transition (m/z)	313.2 → 253.1
Recovery	92–106%

This method achieves simultaneous quantification of TBA and six metabolites in muscle, liver, and urine matrices.